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Compound of Interest

Compound Name: Nickel(ll) sulfide

A Historical Overview of Nickel(ll) Sulfide Research: An In-depth Technical Guide

This technical guide provides a comprehensive historical overview of the research on Nickel(ll)
sulfide (NiS). It is intended for researchers, scientists, and drug development professionals,
offering a detailed exploration of the synthesis, properties, and applications of this versatile
inorganic compound. The guide summarizes key quantitative data in structured tables, provides
detailed experimental protocols for significant synthetic methods, and utilizes visualizations to
illustrate important concepts and workflows.

Introduction to Nickel(ll) Sulfide

Nickel sulfide encompasses a range of inorganic compounds with the general formula NixSy.
These compounds exhibit a variety of colors, from the bronze hue of NisS: to the black
appearance of NiSz.[1] The most common stoichiometric form, NiS, is also known as the
mineral millerite.[1] Historically, the precipitation of black nickel sulfide has been a fundamental
technique in traditional qualitative inorganic analysis for the separation of metals.[1]

Research into nickel sulfide has evolved significantly, driven by its diverse and technologically
important properties. It exists in several crystalline forms, or polymorphs, with the most
common being the hexagonal a-NiS and the rhombohedral -NiS.[2] The transition between
these phases, which occurs at temperatures above 379 °C for the a-phase, is accompanied by
a notable volume change of 2-4%.[2] The various stoichiometries and polymorphs of nickel
sulfide, including NiszSz, NisSs (pentlandite, the primary ore for nickel mining), NizSa
(polydymite), and NiS:z (vaesite), have been the subject of extensive study.[1] Modern research
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has focused on harnessing the unique electronic, catalytic, and electrochemical properties of

nickel sulfide, particularly in its nanostructured forms, for a wide range of applications.

Physicochemical Properties of Nickel(ll) Sulfide
Polymorphs

The diverse properties of nickel sulfide are intrinsically linked to its crystal structure and

stoichiometry. This section presents key crystallographic and electronic data for several

common nickel sulfide phases.

Crystallographic Data

The structural variations among nickel sulfide polymorphs give rise to their distinct material

properties. Table 1 summarizes the crystallographic data for prominent nickel sulfide phases.

) Lattice
Mineral Crystal Space
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5.348
_ o Rhombohedr a=9.619,c=
B-NiS Millerite R3m
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NioSs Pentlandite Cubic Fm-3m a=10.05 [2]
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Electronic Properties

The electronic structure of nickel sulfide compounds dictates their electrical conductivity and
optical properties, which are crucial for applications in electronics and photocatalysis. Table 2
provides a summary of the band gap energies for different nickel sulfide phases.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nickel_sulfide
https://www.mdpi.com/2073-4344/10/11/1274
https://repository.gatech.edu/server/api/core/bitstreams/fbd7004f-1304-4907-8cf9-f5f569709372/content
https://en.wikipedia.org/wiki/Nickel_sulfide
https://repository.gatech.edu/server/api/core/bitstreams/fbd7004f-1304-4907-8cf9-f5f569709372/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Phase Band Gap (eV) Method Reference
NiS 2.25-254 UV-Vis Spectroscopy [5]
NiS (nanoparticles) 28-4.8 UV-Vis Spectroscopy [6]
NiSs Metallic First-principles )

calculation

_ . First-principles
NisS2 Metallic _ [4]
calculation

_ _ First-principles
NizSa4 Metallic ) [4]
calculation

Zn-doped NiS 2.25-254 UV-Vis Spectroscopy [5]

Synthesis of Nickel(ll) Sulfide: A Historical
Perspective and Modern Protocols

The methods for synthesizing nickel sulfide have evolved from simple precipitation reactions to
sophisticated techniques for controlling morphology and crystallinity at the nanoscale.

Early Synthesis Methods

The earliest and most straightforward synthesis of NiS involves the precipitation from an
agueous solution containing Ni2* ions and a sulfide source, typically hydrogen sulfide (Hz2S).[1]
This reaction, represented by the equation Niz* + H2S - NiS + 2H*, has been a cornerstone of
qualitative inorganic analysis for many years.[1] Other early methods included high-
temperature reactions between the elemental constituents and solid-state metathesis
reactions, for instance, between NiClz and NazS.[1]

Modern Synthetic Protocols

The advent of nanotechnology has led to the development of numerous methods for the
synthesis of nickel sulfide with controlled size, shape, and phase. These advanced techniques
are crucial for tailoring the material's properties for specific applications.
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This protocol describes a common method for producing NiS nanospheres, which have
applications in energy storage.[7]

Experimental Protocol:

e Precursor Solution Preparation: Dissolve 475.38 mg (2 mmol) of Nickel(ll) chloride
hexahydrate (NiCl2:6H20) and 244.85 mg (2 mmol) of L-cysteine in 35 ml of ethylene glycol.

e Stirring: Stir the mixture using a magnetic stirrer for a minimum of 2 hours to ensure
homogenetity.

» Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-sealed autoclave.
e Heating: Heat the autoclave at 200°C for 24 hours.

o Product Recovery: After the reaction, allow the autoclave to cool to room temperature.
Collect the black precipitate by centrifugation at 10,000 rpm for 10 minutes.

e Washing: Wash the product alternately with deionized water and ethanol. Repeat the
washing and centrifugation cycle six times to remove any unreacted precursors and
byproducts.

e Drying: Dry the final product at 70°C in a vacuum oven for 12 hours.

Precursor Preparation

Ethylene Glycol

R Product Purification
Hydrothermal Synthesis
Repeat 6x
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Hydrothermal synthesis workflow for NiS nanospheres.

This method can be adapted to produce nickel disulfide microspheres, which are of interest for
supercapacitor applications.

Experimental Protocol:

e Precursor Solution: Prepare a solution of a nickel salt (e.g., nickel nitrate) and a sulfur source
(e.g., elemental sulfur or thiourea) in a suitable solvent (e.g., graphene sheets in a solvent
for composite materials).

e Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave.

o Heating: Heat the autoclave to a specific temperature (e.g., 180°C) for a designated period
(e.g., 12 hours).

e Cooling and Collection: Allow the autoclave to cool naturally. Collect the product by filtration
or centrifugation.

e Washing: Wash the collected solid with deionized water and ethanol to remove impurities.

e Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 60°C).

Key Applications of Nickel(ll) Sulfide

The unique properties of nickel sulfide have led to its investigation and application in several
technologically important areas.

Catalysis: Hydrodesulfurization (HDS)

One of the most significant industrial applications of nickel sulfide is in catalysis, particularly for
the hydrodesulfurization (HDS) of petroleum feedstocks. Nickel, often in combination with
molybdenum (as Ni-Mo-S phase), serves as a highly effective catalyst for removing sulfur-
containing compounds from fuels.[8] The mechanism of HDS on Ni-Mo-S catalysts generally
proceeds through two main pathways: direct desulfurization (DDS) and hydrogenation (HYD).

[°]
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Simplified reaction pathways for the hydrodesulfurization of dibenzothiophene.

Energy Storage and Conversion

Nickel sulfide has emerged as a promising material for energy storage and conversion devices,
including lithium-ion batteries and supercapacitors, as well as for electrocatalytic hydrogen
evolution.

NiS nanostructures have been investigated as anode materials for lithium-ion batteries due to
their high theoretical capacity.[7] The nanostructuring of NiS helps to accommodate the volume
changes during the charge-discharge cycles, thereby improving the cycling stability and rate

capability.
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The high theoretical specific capacitance of nickel sulfide makes it an attractive electrode
material for supercapacitors.[1] The performance of NiS-based supercapacitors is highly
dependent on the morphology and crystal structure of the material.

Nickel sulfides are being explored as cost-effective electrocatalysts for the hydrogen evolution
reaction (HER), a key process in water splitting for hydrogen production.[3] The catalytic
activity of different nickel sulfide phases varies, and their performance is often evaluated by
parameters such as the Tafel slope.

Table 3: Tafel Slopes for HER on Various Nickel Sulfide Electrocatalysts

Electrocatalyst Tafel Slope (mV dec—?) Reference

NiSx/SUS 100 [3]

Ni-S Alloy (S2) 81.6 [10]

NiFeS-1/NF 53 [11]

0-NisSs 115.9 [12]

h-NiS 109.7 [12]
Conclusion

The research on Nickel(ll) sulfide has progressed from its foundational role in analytical
chemistry to the forefront of materials science and catalysis. The ability to synthesize a wide
array of stoichiometries and nanostructures has unlocked its potential in diverse applications,
from clean energy technologies to advanced electronics. The continued exploration of
structure-property relationships and the development of novel synthetic strategies will
undoubtedly lead to further advancements in the utilization of this remarkable class of
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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